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2-(Trifluoromethoxy)phenacyl

bromide

Cat. No.: B1303451 Get Quote

An In-depth Technical Guide to the Stability and Storage of 2-(Trifluoromethoxy)phenacyl
bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Trifluoromethoxy)phenacyl bromide (CAS No. 530141-40-3) is a halogenated ketone that

serves as a versatile intermediate in organic synthesis, particularly in the preparation of various

heterocyclic compounds relevant to pharmaceutical and agrochemical research. The presence

of the trifluoromethoxy group can significantly influence the reactivity and physicochemical

properties of the molecule, making a thorough understanding of its stability and appropriate

storage conditions crucial for its effective use and to ensure the integrity of research outcomes.

This technical guide provides a comprehensive overview of the known stability and storage

parameters for 2-(Trifluoromethoxy)phenacyl bromide, based on available safety data and

general knowledge of related α-haloketones. It outlines recommended storage conditions,

potential degradation pathways, and best practices for handling and stability assessment.

Chemical Properties
A summary of the key chemical properties of 2-(Trifluoromethoxy)phenacyl bromide is

presented in Table 1.
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Table 1: Chemical and Physical Properties of 2-(Trifluoromethoxy)phenacyl bromide

Property Value Source

CAS Number 530141-40-3 [1]

Molecular Formula C₉H₆BrF₃O₂ [1]

Molecular Weight 283.04 g/mol [1]

Appearance

Not explicitly stated for this

compound, but related

phenacyl bromides are often

white to off-white or yellowish

solids or liquids.

General Knowledge

Solubility Slightly soluble in water. [2]

Stability Profile
While specific, quantitative stability studies on 2-(Trifluoromethoxy)phenacyl bromide are not

readily available in the public domain, its stability can be inferred from its chemical structure

and data on analogous compounds. As an α-haloketone, it is susceptible to degradation under

certain conditions.

Key factors influencing stability include:

Temperature: Elevated temperatures can accelerate decomposition. For similar compounds,

storage at refrigerated temperatures (2-8°C) is recommended to minimize degradation.

Light: Many halogenated organic compounds are light-sensitive. Exposure to UV or visible

light can induce decomposition, often leading to discoloration.

Moisture: The presence of water can lead to hydrolysis of the bromine atom, forming 2-

hydroxy-1-(2-(trifluoromethoxy)phenyl)ethan-1-one and hydrobromic acid. This acidic

byproduct can further catalyze degradation.

pH: The compound is expected to be more stable under neutral to slightly acidic conditions.

Basic conditions will promote nucleophilic substitution and elimination reactions.
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Incompatible Materials: Contact with strong oxidizing agents, strong bases, and nucleophiles

can lead to rapid decomposition.

Recommended Storage Conditions
To ensure the long-term stability and purity of 2-(Trifluoromethoxy)phenacyl bromide, the

following storage conditions are recommended. These are summarized in Table 2 for clarity.

Table 2: Recommended Storage Conditions for 2-(Trifluoromethoxy)phenacyl bromide

Parameter Recommendation Rationale

Temperature 2-8°C
To minimize thermal

decomposition.

Atmosphere
Under an inert gas (e.g., Argon

or Nitrogen)

To prevent oxidation and

reaction with atmospheric

moisture.[2]

Container
Tightly sealed, opaque

container

To prevent exposure to

moisture and light.

Location
Cool, dry, and well-ventilated

area

To ensure a stable

environment and safety.

Incompatibilities

Store away from strong

oxidizing agents, strong bases,

and nucleophiles

To prevent chemical reactions

and degradation.[3]

Potential Degradation Pathway
The primary anticipated degradation pathway for 2-(Trifluoromethoxy)phenacyl bromide in

the presence of water is hydrolysis. A logical diagram of this process is provided below.
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2-(Trifluoromethoxy)phenacyl bromide

Hydrolysis

H₂O (Moisture)

2-Hydroxy-1-(2-(trifluoromethoxy)phenyl)ethan-1-one

Primary Product

Hydrobromic Acid (HBr)

Byproduct
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Preparation

Stress Conditions

Analysis

Data Interpretation

Prepare solutions of 2-(Trifluoromethoxy)phenacyl bromide in appropriate solvents

Acidic Hydrolysis
(e.g., 0.1 M HCl, 60°C)

Basic Hydrolysis
(e.g., 0.1 M NaOH, RT)

Oxidative Degradation
(e.g., 3% H₂O₂, RT)

Thermal Stress
(e.g., 60°C, solid & solution)

Photolytic Stress
(e.g., UV/Vis light exposure)

Withdraw samples at specified time points

Analyze by a stability-indicating method (e.g., HPLC-UV, LC-MS)

Quantify parent compound and degradation products

Identify degradation products (e.g., by MS, NMR)

Propose degradation pathways

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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